Cas no 80994-63-4 (N-[1-(beta-D-glucopyranosyloxy)propan-2-yl]-2-(methylsulfonyl)-N-phenylacetamide)

• Product Name: N-[1-(beta-D-glucopyranosyloxy)propan-2-yl]-2-(methylsulfonyl)-N-phenylacetamide
• CAS No: 80994-63-4
• MF: C₁₈H₂₇NO₉S
• MW: 433.473284959793
• CID: 1802739
• PubChem ID: 187281
• Update Time: 2025-04-21

N-[1-(beta-D-glucopyranosyloxy)propan-2-yl]-2-(methylsulfonyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(beta-D-glucopyranosyloxy)propan-2-yl]-2-(methylsulfonyl)-N-phenylacetamide
• N-[1-(Hexopyranosyloxy)propan-2-yl]-2-(methanesulfonyl)-N-phenylacetamide
• Acetamide, N-(2-beta-D-glucopyranosyloxy)-1-methylethyl)-2-(methylsulfonyl)-N-phenyl-
• DTXSID101001684
• 80994-63-4

• Inchi： 1S/C18H27NO9S/c1-11(9-27-18-17(24)16(23)15(22)13(8-20)28-18)19(12-6-4-3-5-7-12)14(21)10-29(2,25)26/h3-7,11,13,15-18,20,22-24H,8-10H2,1-2H3/t11?,13-,15-,16+,17-,18-/m1/s1
• InChI Key： FGMRYRYHQUTGCW-XYCVYUATSA-N
• SMILES： S(C)(CC(N(C1C=CC=CC=1)C(C)CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O)(=O)=O

Computed Properties

• Exact Mass: 433.14065261g/mol
• Monoisotopic Mass: 433.14065261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 162Ų